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Compound of Interest

Compound Name: Guanidine, pentabutyl-

CAS No.: 114591-53-6

Cat. No.: B8736979

Get Quote

Executive Summary
Pentabutylguanidine is a lipophilic superbase. Unlike common inorganic bases (e.g., NaOH), its

organic alkyl chains allow it to dissolve in non-polar solvents while maintaining extreme

basicity.

The Operational Hazard: The most frequent safety failure with this class of compounds is

incompatible waste stream mixing. If Pentabutylguanidine is mistakenly added to a standard

organic waste carboy containing acidic byproducts (e.g., acetic acid, HCl traces), it can trigger

a rapid, violent exothermic reaction, potentially rupturing the vessel or causing a "geyser"

effect.

Core Directive: Treat this material as a Class 8 Corrosive and a Segregated Organic Base.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the chemical identity and properties.[1] This molecule acts as a

phase-transfer catalyst or strong organic base in synthesis.
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Property Specification Operational Implication

Chemical Name Guanidine, pentabutyl- Labeling requirement

CAS Number 13439-89-9
Unique identifier for waste

manifests

Classification Superbase / Corrosive
Causes severe skin burns and

eye damage

Solubility Lipophilic (Organic Soluble)

Do not attempt to flush down

drains with water. It will not

dissolve and will adhere to

pipes.

Reactivity High (vs. Acids, Oxidizers)
Violent exotherm upon

protonation.

Hygroscopic Yes
Keep containers tightly sealed

until disposal.[2]

Waste Segregation Protocol
Trustworthiness Check: This protocol relies on the principle of "Source Segregation." By

separating streams at the bench, we eliminate downstream risks at the accumulation point.

The "Red Flag" Rule
STOP: Do NOT pour Pentabutylguanidine into general "Organic Waste" containers unless you

have verified the container pH is > 7.

Recommended Waste Streams
Primary Stream (Non-Halogenated Basic Organic):

Use this stream if dissolved in Toluene, Hexane, or THF.

Label: "Hazardous Waste - Organic Alkali - Pentabutylguanidine."

Secondary Stream (Halogenated Basic Organic):
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Use this stream if dissolved in DCM or Chloroform.

Warning: Amines/Guanidines can react with halogenated solvents over time (N-alkylation),

generating heat. Minimize storage time.

Disposal Workflow Logic
The following decision matrix outlines the safe routing of this chemical from bench to handover.
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Waste Generation
(Pentabutylguanidine)

Physical State?

Solid / Pure Substance

Powder/Crystal

Solution / Mixture

Dissolved

Package in Glass/HDPE Jar
Label: Corrosive Solid, Basic

Solvent Type?

Handover to EHS/Disposal Vendor
(Incineration)

Non-Halogenated
(Toluene, THF, etc.)

Halogenated
(DCM, Chloroform)

Segregate into
'Basic Organic' Stream

CRITICAL:
Do NOT mix with Acidic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Pentabutylguanidine waste based on physical state

and solvent carrier.
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Detailed Procedures
Procedure A: Solid Waste Disposal (Pure Reagent)
Use this for expired shelf stock or excess solid reagent.

Container Selection: Use the original container if intact.[2] If transferring, use a wide-mouth

High-Density Polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste tag.

Constituents: "Guanidine, pentabutyl-"[3]

Hazard Checkboxes: Corrosive, Toxic.

Sealing: Ensure the lid is tight. Tape the lid with parafilm if the container will be stored in a

satellite accumulation area for >1 week (prevents moisture absorption).

Procedure B: Liquid Waste Disposal (Reaction Mixtures)
Use this for reaction byproducts.

pH Check: Before adding to a waste carboy, check the carboy's log or test a small aliquot.

Never add to a container with pH < 7.

Dilution (Optional but Recommended): If the concentration is high (>1 M), dilute with a

compatible solvent (e.g., Ethanol or 2-Propanol) to moderate potential reactivity.

Transfer: Pour into the "Basic Organic Waste" container using a funnel.

Vent: Leave the cap slightly loose for 30 minutes if you suspect any minor reactivity, then

tighten.

Procedure C: Spill Cleanup (Emergency Neutralization)
Only for small spills (< 100 mL/g). For large spills, evacuate.

Expert Insight: Because Pentabutylguanidine is lipophilic, pouring aqueous acid (like HCl) on a

spill will create a biphasic reaction. The reaction will be slow at the interface and then may
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violently mix.

Solubilize: Cover the spill with an inert absorbent (Vermiculite) or, if liquid, dilute with

Isopropanol to create a single phase.

Neutralize: Slowly apply a Citric Acid solution (10% in water/alcohol mix). Citric acid is safer

than mineral acids for this purpose.

Verify: Test with pH paper to ensure pH is between 6-8.

Collect: Scoop the resulting sludge into a waste container labeled "Solid Debris

contaminated with Guanidine."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8736979/docs#operational-guide-safe-disposal-and-
handling-of-pentabutylguanidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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